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Compound of Interest

Compound Name: 5-Bromovaleronitrile

Cat. No.: B1265816

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromovaleronitrile, a versatile
bifunctional molecule crucial in various synthetic applications, particularly in the realm of
pharmaceutical development. This document outlines its chemical and physical properties,
safety information, key synthetic protocols, and significant applications, presenting data in a
clear and accessible format for laboratory and research professionals.

Chemical and Physical Properties

5-Bromovaleronitrile, also known as 5-bromopentanenitrile or 1-cyano-4-bromobutane, is a
valuable building block in organic synthesis.[1][2] Its structure incorporates both a nitrile group
and a terminal bromine atom, allowing for a wide range of chemical transformations.[3]

Table 1: Physical and Chemical Properties of 5-Bromovaleronitrile
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Property Value Reference(s)
CAS Number 5414-21-1 [1][4]
Molecular Formula CsHsBrN [1][5][6]
Molecular Weight 162.03 g/mol [4115][6]
Appearance Liquid [7]

Density 1.388 g/mL at 25 °C [8]

Boiling Point 118-121 °C at 13 Torr [1]

Refractive Index

n20/D 1.478

Flash Point

110 °C (230 °F) - closed cup

[4]

Solubility

Slightly soluble in water (4.1
g/L at 25°C)

[8]

Safety and Handling

5-Bromovaleronitrile is a chemical that requires careful handling in a laboratory setting. It is
classified as harmful if swallowed, in contact with skin, or if inhaled, and causes skin and
serious eye irritation.[2][5] It may also cause respiratory irritation and an allergic skin reaction.

[5]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Reference(s)
Hazard H302 Harmful if swallowed [2][5]
Harmful in contact
H312 _ _ [2]
with skin
H315 Causes skin irritation [2][41[5]
May cause an allergic
H317 _ _ [5]
skin reaction
Causes serious eye
H319 N [21[4][5]
irritation
H332 Harmful if inhaled [5]
May cause respiratory
H335 N [41[5]
irritation
Avoid breathing
Precautionary P261 dust/fume/gas/mistiva  [4][7]
pours/spray.
Wear protective
gloves/protective
P280 clothing/eye [4107]
protection/face
protection.
IF ON SKIN: Wash
P302 + P352 with plenty of soap [4]
and water.
IF IN EYES: Rinse
cautiously with water
for several minutes.
P305 + P351 + P338 Remove contact [4107]
lenses, if present and
easy to do. Continue
rinsing.
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Appropriate personal protective equipment (PPE), including gloves, eye protection, and a dust
mask (type N95), should be worn when handling this compound.[4] Work should be conducted
in a well-ventilated area.[7]

Synthesis of 5-Bromovaleronitrile

A common method for the preparation of 5-Bromovaleronitrile involves the reaction of 1,4-
dibromobutane with sodium cyanide.[9]

Experimental Protocol: Synthesis from 1,4-
Dibromobutane

This protocol is based on a patented method for the synthesis of 5-Bromovaleronitrile.[9]
Materials:

e 1.4-dibromobutane (1 mole equivalent)

30% Sodium cyanide solution (1.2 mole equivalent)

Phase-transfer catalyst (e.g., Tetrabutylammonium bromide)

Water

Anhydrous sodium sulfate

Procedure:

To a reaction flask, add 1 molar equivalent of 1,4-dibromobutane and a catalytic amount of a
phase-transfer catalyst.

With stirring, slowly add 1.2 molar equivalents of a 30% sodium cyanide solution. The
temperature of the addition should be maintained at 65 + 10 °C over approximately 3 hours.

After the addition is complete, maintain the reaction mixture at 70 + 5 °C for 3 hours.

Cool the reaction mixture to room temperature and allow the layers to separate.
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» Wash the organic layer with water.
» Dry the organic layer over anhydrous sodium sulfate.

 Purify the crude product by vacuum distillation to obtain 5-Bromovaleronitrile.

1. Cool
2. Separate Layers

3. Wash
Reaction 4. Dry > Workup Vacuum Distillation >

Phase-Transfer Catalyst

Click to download full resolution via product page

Fig 1. Synthesis of 5-Bromovaleronitrile.

Applications in Organic Synthesis

The dual functionality of 5-Bromovaleronitrile makes it a versatile intermediate in the
synthesis of a variety of organic molecules.[3]

Synthesis of N-Methylcadaverine Intermediate

5-Bromovaleronitrile is a key reactant in the synthesis of benzyl(methyl)amino)pentanenitrile,
an important intermediate for the production of N-methylcadaverine.[4]

)

Nucleophilic ’ . Reduction
Substitution Benzyl(methyl)am|n0)pentanen|tr|la—>:)
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Fig 2. Synthesis of N-Methylcadaverine Intermediate.

Nickel-Catalyzed Cross-Coupling Reactions

5-Bromovaleronitrile can undergo nickel-catalyzed cross-coupling reactions. For instance, its
reaction with dioctylzinc in the presence of a tetraene and MgBr2 yields tridecanenitrile.[10]
This highlights its utility in forming carbon-carbon bonds.

Hydrolysis to 5-Bromopentanoic Acid

The nitrile group of 5-Bromovaleronitrile can be hydrolyzed to a carboxylic acid, yielding 5-
bromopentanoic acid (also known as 5-bromovaleric acid), another valuable synthetic
intermediate.[8] A patented method describes the hydrolysis of 5-bromovaleronitrile in a
sulfuric acid solution to directly obtain 5-bromovalerate.[9]
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Hydrolysis Workflow
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Fig 3. Hydrolysis of 5-Bromovaleronitrile.

Other Applications

5-Bromovaleronitrile serves as a precursor for the synthesis of 1-cyanobutyl-3-
alkylbenzimidazolium bromide salts by reacting with various N-alkylbenzimidazoles. It has also
been used as a reagent in the synthesis of cannabinoid 2 (CB2) agonists, which have potential
therapeutic applications in treating conditions like multiple sclerosis.[11]

Conclusion

5-Bromovaleronitrile is a highly versatile and valuable chemical intermediate for researchers
and professionals in drug development and organic synthesis. Its bifunctional nature allows for
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a diverse range of chemical transformations, making it a key building block for the synthesis of

complex molecules. Proper safety precautions are essential when handling this compound due

to its potential hazards. The synthetic routes and applications outlined in this guide underscore

its significance in modern chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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